Cas no 2680695-32-1 (benzyl N-(2,6-dibromo-4-fluorophenyl)carbamate)

• Product Name: benzyl N-(2,6-dibromo-4-fluorophenyl)carbamate
• CAS No: 2680695-32-1
• MF: C₁₄H₁₀Br₂FNO₂
• MW: 403.041105747223
• CID: 5623162
• PubChem ID: 165923714
• Update Time: 2025-10-29

benzyl N-(2,6-dibromo-4-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303307
• benzyl N-(2,6-dibromo-4-fluorophenyl)carbamate
• 2680695-32-1

• Inchi： 1S/C14H10Br2FNO2/c15-11-6-10(17)7-12(16)13(11)18-14(19)20-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19)
• InChI Key： PXZJVMFGRQEGMV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NC(=O)OCC1C=CC=CC=1)Br)F

Computed Properties

• Exact Mass: 402.90418g/mol
• Monoisotopic Mass: 400.90623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2,6-dibromo-4-fluorophenyl)carbamate

Introduction to Benzyl N-(2,6-dibromo-4-fluorophenyl)carbamate (CAS No. 2680695-32-1)

Benzyl N-(2,6-dibromo-4-fluorophenyl)carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and its CAS number 2680695-32-1, represents a fascinating example of how structural modifications can influence biological activity and therapeutic potential. The presence of both bromine and fluorine substituents in the aromatic ring introduces unique electronic and steric properties, making this molecule a valuable candidate for further investigation.

The< strong>Benzyl N-(2,6-dibromo-4-fluorophenyl)carbamate molecule features a carbamate functional group attached to a benzyl moiety, with the aromatic ring further functionalized by bromine atoms at the 2 and 6 positions and a fluorine atom at the 4 position. This specific arrangement of substituents can significantly affect the compound's interactions with biological targets, such as enzymes and receptors. The< strong>2,6-dibromo-4-fluorophenyl moiety is particularly interesting because it combines the electron-withdrawing effects of bromine and the electron-donating effects of fluorine, which can modulate the compound's reactivity and binding affinity.

In recent years, there has been growing interest in developing novel carbamate-based compounds for their potential applications in medicine. Carbamates are known for their versatility in drug design, often serving as intermediates or active ingredients in various therapeutic agents. The< strong>Benzyl N-(2,6-dibromo-4-fluorophenyl)carbamate compound exemplifies this trend by incorporating structural elements that are commonly associated with bioactive molecules.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The< strong>2,6-dibromo-4-fluorophenyl group provides a scaffold that can be further modified to enhance specific biological activities. For instance, studies have shown that halogenated aromatic compounds can exhibit potent interactions with biological targets due to their ability to engage in halogen bonding and other non-covalent interactions. These interactions are crucial for achieving high affinity and selectivity in drug design.

The incorporation of bromine atoms into the aromatic ring not only enhances the compound's lipophilicity but also introduces sites for possible metabolic transformations. These transformations can be exploited to develop prodrugs or to tailor the compound's pharmacokinetic properties. Additionally, the fluorine atom at the 4 position can influence the electronic distribution of the molecule, potentially affecting its reactivity and stability.

Recent research has highlighted the importance of understanding the structural features that contribute to biological activity. In particular, studies on halogenated aromatic compounds have revealed that these molecules can exhibit unique properties due to their ability to form strong intermolecular interactions with biological targets. The< strong>Benzyl N-(2,6-dibromo-4-fluorophenyl)carbamate compound is a prime example of how such structural features can be leveraged to develop novel therapeutic agents.

In addition to its potential as a lead structure for drug discovery, this compound has also been explored as a building block for more complex molecules. The< strong>Benzyl N-(2,6-dibromo-4-fluorophenyl)carbamate scaffold can be modified through various chemical reactions, such as nucleophilic substitution or coupling reactions, to introduce additional functional groups or to extend the molecular framework. These modifications can lead to new compounds with tailored properties and enhanced biological activities.

The synthesis of< strong>Benzyl N-(2,6-dibromo-4-fluorophenyl)carbamate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps in its synthesis include halogenation reactions to introduce bromine atoms at specific positions on the aromatic ring, followed by fluorination to incorporate a fluorine atom at the desired location. The final step involves forming a carbamate linkage between the benzyl group and the< strong>2,6-dibromo-4-fluorophenyl moiety.

The use of advanced synthetic techniques has enabled researchers to produce< strong>Benzyl N-(2,6-dibromo-4-fluorophenyl)carbamate with high precision and efficiency. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular architectures. These methods allow for selective functionalization of the aromatic ring, ensuring that each substituent is placed at the correct position.

The pharmacological evaluation of< strong>Benzyl N-(2,6-dibromo-4-fluorophenyl)carbamate has revealed several interesting properties that make it a promising candidate for further development. Initial studies have shown that this compound exhibits moderate affinity for certain biological targets, suggesting its potential as an intermediate in drug design. Further research is needed to fully characterize its pharmacological profile and to explore its therapeutic applications.

In conclusion,< strong>Benzyl N-(2,6-dibromo-4-fluorophenyl)carbamate (CAS No. 2680695-32-1) is a structurally interesting compound with significant potential in pharmaceutical chemistry. Its unique combination of substituents makes it an attractive candidate for further investigation as a lead structure or building block for novel therapeutic agents. As research continues in this area, it is likely that additional insights into its biological activities and potential applications will emerge.